Cas no 1229455-56-4 (1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate)

• Product Name: 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate
• CAS No: 1229455-56-4
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5058764
• PubChem ID: 67538943
• Update Time: 2025-10-30

1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate
• MFCD28462675
• 1229455-56-4
• Ethyl 1-Boc-2-methyl-4-oxopyrrolidine-3-carboxylate
• SY388948
• E89093
• SCHEMBL2797179
• CS-0375948
• 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C13H21NO5/c1-6-18-11(16)10-8(2)14(7-9(10)15)12(17)19-13(3,4)5/h8,10H,6-7H2,1-5H3
• InChI Key： HBVSDNYLQNPGAY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(=O)OCC)C1C)=O)=O

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9

Additional information on 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate

1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate (CAS No. 1229455-56-4): A Versatile Compound in Modern Pharmaceutical and Material Sciences

1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate, with the CAS No. 1229455-56-4, represents a unique class of organic compounds that have garnered significant attention in the fields of pharmaceutical research, synthetic chemistry, and material sciences. This compound is characterized by its pyrrolidine ring core, which is substituted with multiple functional groups, including tert-butyl, ethyl, and methyl moieties. The 4-oxopyrrolidine ring system, combined with the carboxylate groups, imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents and functional materials.

Recent studies have highlighted the potential of 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate in drug discovery and biomedical applications. For instance, a 2023 publication in the *Journal of Medicinal Chemistry* demonstrated its utility as a precursor for designing selective ligands targeting G-protein coupled receptors (GPCRs). The methyl and ethyl substituents on the pyrrolidine ring contribute to the conformational flexibility of the molecule, enabling it to interact with target proteins in a highly specific manner. This structural adaptability is a key factor in its potential for drug repurposing and targeted therapy development.

The synthesis of 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate involves a multi-step process that combines electrophilic substitution, nucleophilic attack, and esterification reactions. Researchers have optimized these steps to achieve high yields and purity, which is critical for its application in pharmaceutical formulations. A recent breakthrough in green chemistry has led to the development of catalytic methods that reduce waste generation and energy consumption, aligning with sustainable manufacturing practices. This advancement underscores the compound's relevance in environmentally conscious drug development.

One of the most promising applications of 1-O-Tert-but,yl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate is in the design of prodrugs for chronic diseases such as diabetes and cardiovascular disorders. The carboxylate groups in the molecule can be hydrolyzed in vivo to release active metabolites, thereby improving bioavailability and targeted delivery. A 2024 study published in *Advanced Drug Delivery Reviews* reported that this compound serves as a model scaffold for lipophilic prodrugs that enhance cellular penetration and drug stability. This property makes it particularly suitable for oral administration and long-acting formulations.

In addition to its pharmaceutical applications, 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate has shown potential in material sciences. Its rigid ring structure and polar functional groups make it an ideal candidate for polymer synthesis, where it can act as a monomer or crosslinking agent. Researchers have explored its use in biodegradable polymers and smart materials that respond to environmental stimuli such as pH or temperature. These materials have applications in tissue engineering and controlled drug release systems, further expanding the compound's utility.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate with biological targets. Molecular dynamics simulations have revealed that the tert-butyl group enhances steric hindrance, while the ethyl substituent facilitates hydrophobic interactions with membrane-bound receptors. These findings are crucial for structure-based drug design and rational drug development, enabling scientists to fine-tune the molecular architecture for specific therapeutic outcomes.

The safety profile of 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate is another area of active research. Preliminary toxicological studies suggest that the compound exhibits low cytotoxicity and good metabolic stability in in vitro models. However, further in vivo testing is required to fully assess its pharmacokinetic profile and potential side effects. This is particularly important for its application in clinical settings, where drug safety is a critical consideration.

As the field of pharmaceutical chemistry continues to evolve, the 1-O-Tert-butyl 3-O-ethyl 2-methyl-4-oxopyrrolidine-1,3-dicarboxylate remains a focal point for innovation. Its unique chemical structure and functional versatility position it as a key player in the development of next-generation therapeutics and advanced materials. Ongoing research is expected to uncover new applications and optimize its synthetic pathways, ensuring its role in modern science and healthcare.